3-amino-N-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-3-yl)benzamide hydrochloride

• IUPAC Name: 3-amino-N-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-3-yl)benzamide
• InChI: InChI=1S/C14H16N4O/c15-11-5-3-4-10(8-11)14(19)17-13-9-16-12-6-1-2-7-18(12)13/h3-5,8-9H,1-2,6-7,15H2,(H,17,19)
• InChI Key: CARCOZGJQKCNOE-UHFFFAOYSA-N
• Canonical SMILES: C1CCN2C(=NC=C2NC(=O)C3=CC(=CC=C3)N)C1
• Molecular Formula: C14H16N4O
• Molecular Weight: 256.30 g/mol

Description

3-amino-N-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-3-yl)benzamide hydrochloride is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is synthesized using a specific method and has been extensively studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations in lab experiments.

Mechanism of Action

The mechanism of action of 3-amino-N-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-3-yl)benzamide hydrochloride is not fully understood. However, it has been shown to inhibit the activity of protein kinases, which play a crucial role in cell signaling and regulation. By inhibiting protein kinases, this compound can potentially disrupt cellular processes and induce cell death.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. It has been shown to induce cell death in cancer cells, inhibit the growth and proliferation of cancer cells, and disrupt cellular processes. Additionally, it has been shown to have fluorescent properties, making it a potential tool for imaging cellular structures.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-amino-N-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-3-yl)benzamide hydrochloride in lab experiments is its potential as a chemotherapeutic agent. Additionally, its fluorescent properties make it a valuable tool for imaging cellular structures. However, one of the limitations of using this compound is its limited solubility in water, which can affect its bioavailability and efficacy.

Future Directions

There are several future directions for research on 3-amino-N-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-3-yl)benzamide hydrochloride. One potential direction is to further investigate its potential as a chemotherapeutic agent and its mechanism of action. Additionally, more research is needed to fully understand its fluorescent properties and potential applications in imaging cellular structures. Furthermore, future research could explore modifications to the compound to improve its solubility and bioavailability.
In conclusion, this compound is a chemical compound that has potential applications in various scientific research fields. Its synthesis method, mechanism of action, biochemical and physiological effects, and advantages and limitations in lab experiments have been extensively studied. Further research is needed to fully understand its potential as a chemotherapeutic agent and its fluorescent properties.

Synthesis Methods

The synthesis of 3-amino-N-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-3-yl)benzamide hydrochloride involves a multi-step process that includes the reaction of 2-aminobenzamide with 2-cyanopyridine, followed by reduction and cyclization. The final product is obtained after purification and isolation.

Scientific Research Applications

3-amino-N-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-3-yl)benzamide hydrochloride has been studied for its potential applications in various scientific research fields. It has been shown to have anticancer properties and is being investigated as a potential chemotherapeutic agent. Additionally, it has been studied for its potential use as a fluorescent probe for imaging cellular structures and as a potential inhibitor of protein kinases.